Cas no 87411-28-7 (Butanoic acid, 4-(3,5-dichlorophenoxy)-)

• Product Name: Butanoic acid, 4-(3,5-dichlorophenoxy)-
• CAS No: 87411-28-7
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 656569
• PubChem ID: 11817525
• Update Time: 2025-04-19

Butanoic acid, 4-(3,5-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(3,5-dichlorophenoxy)-
• 4-(3,5-dichlorophenoxy)butanoic acid
• DTXSID70473601
• 87411-28-7

• Inchi： 1S/C10H10Cl2O3/c11-7-4-8(12)6-9(5-7)15-3-1-2-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： RDMMATAFNXXIGK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCCCC(=O)O)Cl

Computed Properties

• Exact Mass: 248.0006996g/mol
• Monoisotopic Mass: 248.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų